beta-Mangostin
beta-Mangostin
Beta-Mangostin is a member of xanthones.
beta-Mangostin is a natural product found in Garcinia cowa, Garcinia mangostana, and other organisms with data available.
beta-Mangostin is a natural product found in Garcinia cowa, Garcinia mangostana, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
20931-37-7
VCID:
VC0003834
InChI:
InChI=1S/C25H28O6/c1-13(2)7-9-15-18(29-5)12-20-22(23(15)27)24(28)21-16(10-8-14(3)4)25(30-6)17(26)11-19(21)31-20/h7-8,11-12,26-27H,9-10H2,1-6H3
SMILES:
CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)OC)O)OC)C
Molecular Formula:
C25H28O6
Molecular Weight:
424.5 g/mol
beta-Mangostin
CAS No.: 20931-37-7
Cat. No.: VC0003834
Molecular Formula: C25H28O6
Molecular Weight: 424.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-Mangostin is a member of xanthones. beta-Mangostin is a natural product found in Garcinia cowa, Garcinia mangostana, and other organisms with data available. |
|---|---|
| CAS No. | 20931-37-7 |
| Molecular Formula | C25H28O6 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 1,6-dihydroxy-3,7-dimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one |
| Standard InChI | InChI=1S/C25H28O6/c1-13(2)7-9-15-18(29-5)12-20-22(23(15)27)24(28)21-16(10-8-14(3)4)25(30-6)17(26)11-19(21)31-20/h7-8,11-12,26-27H,9-10H2,1-6H3 |
| Standard InChI Key | YRKKJHJIWCRNCW-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)OC)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)OC)O)OC)C |
| Melting Point | 175 - 176 °C |
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